Cas no 51705-19-2 (16-phenoxy tetranor prostaglandin f2alpha)

16-phenoxy tetranor prostaglandin f2alpha structure
51705-19-2 structure
Product Name:16-phenoxy tetranor prostaglandin f2alpha
CAS No:51705-19-2
MF:C22H30O6
MW:390.470007419586
CID:935715
PubChem ID:5311234
Update Time:2025-04-19

16-phenoxy tetranor prostaglandin f2alpha Chemical and Physical Properties

Names and Identifiers

    • 16-phenoxy tetranor prostaglandin f2alpha
    • 16-phenoxy tetranor Prostaglandin F2α
    • 7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3R)-3-hydroxy-4-phenoxybut-1-enyl]cyclopentyl]hept-5-enoic acid
    • 9.alpha.,11.alpha.,15R-Trihydroxy-16-phenoxy-17,18,19,20-tetranor-prosta-5Z,13E-dien-1-oic acid
    • BDBM50106547
    • FAPQZCFUFGJPFI-UEAHRUCRSA-N
    • AKOS040756163
    • (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3R)-3-hydroxy-4-phenoxybut-1-enyl]cyclopentyl]hept-5-enoic acid
    • 51705-19-2
    • 16-phenoxy tetranor Prostaglandin F2.alpha.
    • SR-01000946502
    • (+)-16-Phenoxy-17,18,19,20-tetranorprostaglandin F2alpha
    • 7-[3,5-Dihydroxy-2-(3-hydroxy-4-phenoxy-but-1-enyl)-cyclopentyl]-hept-5-enoic acid
    • Q27896410
    • 16-Phenoxy-Omega-Tetranor PGF-2alpha
    • (+)-16-PHENOXY-17,18,19,20-TETRANORPROSTAGLANDIN F2.ALPHA.
    • PD021292
    • SCHEMBL3368364
    • 16-Phenoxy-17,18,19,20-tetranorprostaglandin F2alpha
    • SR-01000946502-1
    • UNII-5I3HIL901K
    • PGF2Alpha,16-Phenoxy
    • 16-phenoxy tetranor Prostaglandin F2??
    • 5I3HIL901K
    • 5-Heptenoic acid, 7-((1R,2R,3R,5S)-3,5-dihydroxy-2-((1E,3R)-3-hydroxy-4-phenoxy-1-buten-1-yl)cyclopentyl)-, (5Z)-
    • 16-PHENOXY-17,18,19,20-TETRANORPROSTAGLANDIN F2.ALPHA.
    • HMS3648H04
    • 16-PHENOXYTETRANORPROSTAGLANDINF2ALPHA
    • CHEMBL334398
    • CS-0179301
    • HY-139063
    • A
    • 16-Phenoxy tetranor prostaglandin F2
    • Inchi: 1S/C22H30O6/c23-16(15-28-17-8-4-3-5-9-17)12-13-19-18(20(24)14-21(19)25)10-6-1-2-7-11-22(26)27/h1,3-6,8-9,12-13,16,18-21,23-25H,2,7,10-11,14-15H2,(H,26,27)/b6-1-,13-12+/t16-,18-,19-,20+,21-/m1/s1
    • InChI Key: FAPQZCFUFGJPFI-UEAHRUCRSA-N
    • SMILES: O[C@H]1C[C@H]([C@H](/C=C/[C@H](COC2C=CC=CC=2)O)[C@H]1C/C=C\CCCC(=O)O)O

Computed Properties

  • Exact Mass: 390.20400
  • Monoisotopic Mass: 390.20423867g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 11
  • Complexity: 511
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • PSA: 107.22000
  • LogP: 2.54160

16-phenoxy tetranor prostaglandin f2alpha Pricemore >>

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